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Compound of Interest

Compound Name: Ethyl 3,5-dihydroxybenzoate

Cat. No.: B009963 Get Quote

An In-Depth Technical Guide to Ethyl 3,5-dihydroxybenzoate

CAS Number: 4142-98-7

This technical guide provides a comprehensive overview of Ethyl 3,5-dihydroxybenzoate,

also known as α-Resorcylic acid ethyl ester, tailored for researchers, scientists, and

professionals in drug development. This document details its physicochemical properties,

synthesis and purification protocols, spectroscopic data, and known biological activities.

Physicochemical and Safety Data
Ethyl 3,5-dihydroxybenzoate is a dihydroxybenzoic ester that serves as a valuable starting

reagent in organic synthesis.[1][2] Its core properties are summarized below.

Table 1: Physicochemical Properties of Ethyl 3,5-dihydroxybenzoate
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Property Value Source(s)

CAS Number 4142-98-7 [2]

Molecular Formula C₉H₁₀O₄ [3]

Molecular Weight 182.17 g/mol [2]

Appearance
White to light yellow crystalline

powder
[3][4]

Melting Point 127-130 °C [2][5]

Boiling Point (Predicted) 356.2 ± 12.0 °C at 760 mmHg [3]

Density (Predicted) 1.294 ± 0.06 g/cm³ [3]

pKa (Predicted) 8.68 ± 0.10 [3]

Flash Point (Predicted) 146.1 °C [3]

InChI Key
APHYVLPIZUVDTK-

UHFFFAOYSA-N
[2]

SMILES CCOC(=O)c1cc(O)cc(O)c1 [2]

Table 2: Solubility Data
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Solvent System Solubility Source(s)

DMSO
100 mg/mL (548.92 mM) with

ultrasonic assistance
[1]

In Vivo Formulation 1

≥ 2.5 mg/mL (13.72 mM) in

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline

[1]

In Vivo Formulation 2

≥ 2.5 mg/mL (13.72 mM) in

10% DMSO, 90% (20% SBE-

β-CD in Saline)

[1]

In Vivo Formulation 3
≥ 2.5 mg/mL (13.72 mM) in

10% DMSO, 90% Corn Oil
[1]

Water Slightly soluble [3]

Ethanol, Ethers, Chloroform Soluble [3]

Table 3: Safety and Hazard Information
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Identifier Code(s) Description Source(s)

GHS Pictogram
GHS07 (Exclamation

Mark)
[2]

Signal Word Warning [2]

Hazard Statements
H302, H315, H319,

H335

Harmful if swallowed,

Causes skin irritation,

Causes serious eye

irritation, May cause

respiratory irritation.

[2]

Precautionary

Statements

P261, P264, P271,

P301+P312,

P302+P352,

P305+P351+P338

Avoid breathing dust,

Wash skin thoroughly

after handling, Use

only outdoors or in a

well-ventilated area,

IF SWALLOWED: Call

a POISON

CENTER/doctor if you

feel unwell, IF ON

SKIN: Wash with

plenty of water, IF IN

EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[2]

Hazard Classifications

Acute Tox. 4 (Oral),

Eye Irrit. 2, Skin Irrit.

2, STOT SE 3

[2]

Synthesis and Purification
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The most common method for synthesizing Ethyl 3,5-dihydroxybenzoate is through the

Fischer-Speier esterification of 3,5-dihydroxybenzoic acid.[2][6][7] This acid-catalyzed reaction

uses an excess of ethanol to drive the equilibrium towards the ester product.

Experimental Protocol: Fischer-Speier Esterification
Materials:

3,5-Dihydroxybenzoic acid (α-resorcylic acid)

Absolute ethanol

Concentrated sulfuric acid (H₂SO₄)

Diethyl ether

Saturated sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Deionized water

Round-bottom flask with reflux condenser, heating mantle, separatory funnel, rotary

evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 308 g of 3,5-dihydroxybenzoic acid in 1000

mL of absolute ethanol.[6]

Catalyst Addition: Carefully add 25 mL of concentrated sulfuric acid to the solution while

stirring.[6]

Reflux: Attach a reflux condenser and heat the mixture to boiling. Maintain a gentle reflux for

20 hours.[6] The progress of the reaction can be monitored by Thin Layer Chromatography

(TLC).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b009963?utm_src=pdf-body
https://www.sigmaaldrich.com/DE/de/product/aldrich/541087
https://prepchem.com/a-ethyl-3-5-dihydroxybenzoate/
https://en.wikipedia.org/wiki/Fischer%E2%80%93Speier_esterification
https://prepchem.com/a-ethyl-3-5-dihydroxybenzoate/
https://prepchem.com/a-ethyl-3-5-dihydroxybenzoate/
https://prepchem.com/a-ethyl-3-5-dihydroxybenzoate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Removal: After the reaction is complete, allow the mixture to cool to room

temperature. Remove the excess ethanol using a rotary evaporator.[6]

Extraction: Pour the resulting residue into a large volume of water and transfer the mixture to

a separatory funnel. Extract the aqueous mixture with diethyl ether (3 x volume of aqueous

layer).[6]

Washing: Combine the organic extracts. Wash the ether phase sequentially with a saturated

sodium bicarbonate solution to neutralize any unreacted acid, followed by deionized water to

remove any remaining salts.[6]

Drying and Evaporation: Dry the etheral phase over anhydrous magnesium sulfate.[6] Filter

off the drying agent and evaporate the ether using a rotary evaporator to yield the crude

product.

Purification: The resulting residue, which should crystallize upon cooling, can be further

purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl

acetate/hexane) to obtain pure Ethyl 3,5-dihydroxybenzoate.
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Reaction Workup & Purification
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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